![molecular formula C6H5BrN4 B1373567 4-Bromo-1H-pyrazolo[3,4-c]pyridin-3-amine CAS No. 870244-35-2](/img/structure/B1373567.png)
4-Bromo-1H-pyrazolo[3,4-c]pyridin-3-amine
Overview
Description
“4-Bromo-1H-pyrazolo[3,4-c]pyridin-3-amine” is a chemical compound with the CAS Number: 870244-35-2 . It has a molecular weight of 213.04 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H5BrN4/c7-3-1-9-2-4-5(3)6(8)11-10-4/h1-2H, (H3,8,10,11) . This code provides a standard way to encode the compound’s molecular structure .
Physical And Chemical Properties Analysis
Scientific Research Applications
Synthesis and Derivative Formation
Synthesis of Pyrazolo[3,4-b]pyridine Derivatives : Research shows the synthesis of 5-amino-1H-pyrazolo[4,3-b]pyridine derivatives from 1-alkyl-N-Boc-5-formylpyrazol-4-amines, reacting with malononitrile and cyanoacetamide. The derivatives undergo cyclocondensation with various reagents, forming imidazo[1,2-a]pyrazolo[3,4-e]pyridines and pyrazolo[3′,4′:5,6]pyrido[2,3-d]pyrimidine derivatives (Yakovenko et al., 2020).
Construction of Polyheterocyclic Ring Systems : Utilizing 3-amino-5-bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine as a precursor, new polyheterocyclic ring systems were developed. These systems were synthesized through reactions with arylidene malononitriles, ethyl acetoacetate, and other compounds, leading to the formation of various pyrazolo[3,4-b]pyridine-based heterocycles with evaluated antibacterial properties (Abdel‐Latif et al., 2019).
Novel Synthesis Approaches
One-Pot Synthesis of Pyrazolo[3,4-b]pyridine-5-carboxamide Derivatives : A novel one-pot, four-component reaction involving an aliphatic or aromatic amine, diketene, an aromatic aldehyde, and 1,3-diphenyl-1H-pyrazol-5-amine, catalyzed by p-toluenesulfonic acid, has been developed to produce fully substituted pyrazolo[3,4-b]pyridine-5-carboxamide derivatives under mild conditions (Shaabani et al., 2009).
Eco-friendly Synthesis in Water : A pseudo-four-component reaction catalyzed by tetrapropylammonium bromide in water was developed for synthesizing substituted pyrazolo[3,4-b]pyridines. This approach highlights the use of water as an environmentally friendly solvent, achieving high to excellent yields (Ezzati et al., 2018).
Application in Medicinal Chemistry
Synthesis of Pyrazolo[3,4-b]pyridine Derivatives with Anticancer Activity : Novel 1,2,3-triazole tagged pyrazolo[3,4-b]pyridine derivatives were synthesized and screened for cytotoxic activity against various human cancer cell lines. Compounds exhibited promising activity, highlighting potential therapeutic applications (Kurumurthy et al., 2014).
Mechanism of Action
While the specific mechanism of action for 4-Bromo-1H-pyrazolo[3,4-c]pyridin-3-amine is not available, pyrazolo[3,4-b]pyridine derivatives have been studied as inhibitors of Tropomyosin receptor kinases (TRKs) . TRKs are associated with the proliferation and differentiation of cells, and their continuous activation and overexpression can cause cancer .
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302+H312+H332;H315;H319;H335 . Precautionary statements include P271;P261;P280 . It is recommended to avoid dust formation, avoid breathing mist, gas or vapors, avoid contacting with skin and eye, and use personal protective equipment .
properties
IUPAC Name |
4-bromo-1H-pyrazolo[3,4-c]pyridin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrN4/c7-3-1-9-2-4-5(3)6(8)11-10-4/h1-2H,(H3,8,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYPIFWSZDOHBOG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=C(C=N1)Br)C(=NN2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40677497 | |
Record name | 4-Bromo-1H-pyrazolo[3,4-c]pyridin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40677497 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
870244-35-2 | |
Record name | 4-Bromo-1H-pyrazolo[3,4-c]pyridin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40677497 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-bromo-1H-pyrazolo[3,4-c]pyridin-3-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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